Interstellar molecules: guides for new chemistry

Chemical Communications Pub Date: 2010-07-26 DOI: 10.1039/C0CC01003K

Abstract

Interstellar space is among the most remarkable chemical laboratories in the universe. The existence of many unstable species with low-valent main group elements in the interstellar medium inspired us to investigate the feasibility of laboratory synthesis of such unstable molecules. Particularly the lighter Group 14 element carbon plays a very important role in space astrochemistry. Low-valent carbon as well as silicon were detected in the interstellar environment. This article describes our recent efforts in developing amazing chemistry of heavier low-valent Group 14 elements. This study unravels that the disproportionation pathway of the low-valent Group 14 elements can be arrested by using a sterically protected ligand, then one can artificially generate the situation observed in the interstellar surrounding where the chance of disproportionation is very low as the molecules are extremely dilute.

Graphical abstract: Interstellar molecules: guides for new chemistry
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